3beta,17beta-Diacetoxy-4-estrene

• CAS No.: 51154-02-0
• Molecular Formula: C22H32O4
• Molecular Weight: 362.5 g/mol
• IUPAC Name: [(2S,3S,8R,9S,10R,13S,14S,17S)-3-acetyloxy-13-methyl-2-tritio-1,2,3,6,7,8,9,10,11,12,14,15,16,17-tetradecahydrocyclopenta[a]phenanthren-17-yl] acetate
• InChI: InChI=1S/C22H32O4/c1-13(23)25-16-5-7-17-15(12-16)4-6-19-18(17)10-11-22(3)20(19)8-9-21(22)26-14(2)24/h12,16-21H,4-11H2,1-3H3/t16-,17-,18+,19+,20-,21-,22-/m0/s1/i5T/t5-,16-,17-,18+,19+,20-,21-,22-
• InChI Key: XAJLLTOCAVCFMD-ADYLLLEXSA-N
• SMILES: CC(=O)OC1CCC2C3CCC4(C(C3CCC2=C1)CCC4OC(=O)C)C
• Isomeric SMILES: [H][C@@]1(C[C@@H]2[C@H]3CC[C@]4([C@H]([C@@H]3CCC2=C[C@H]1OC(=O)C)CC[C@@H]4OC(=O)C)C)[3H]
• Synonyms: 3 beta,17 beta-diacetoxy-4-estrene; 3 beta,17 beta-diacetoxy-4-estrene, (2alpha)T-labeled

Description

3β,17β-Diacetoxy-4-estrene (CAS: 297-76-7) is a synthetic steroid derivative characterized by a 19-norandrostane backbone (lacking the C19 methyl group) with acetylated hydroxyl groups at positions 3β and 17β. Its systematic name is (3β,17β)-17-ethynylestr-4-ene-3,17-diyl diacetate, and it is a key intermediate or active pharmaceutical ingredient (API) in hormonal therapies, particularly in progestogenic formulations . The compound’s structure includes an ethynyl group at C17, which enhances metabolic stability and receptor binding affinity. It is widely studied for its pharmacological properties, including contraceptive and antiandrogenic effects, and serves as a precursor in synthesizing other 19-nor steroids .

Comparison with Similar Compounds

Ethynodiol Diacetate

Ethynodiol diacetate (CAS: 297-76-7) shares identical structural features with 3β,17β-diacetoxy-4-estrene, including the 4-estrene backbone and dual acetyl groups. However, its ethynyl group at C17 enhances progestogenic activity, making it a clinically approved contraceptive agent. Comparative studies highlight its higher oral bioavailability and prolonged half-life compared to non-acetylated analogues like norethindrone .

Androsterone 3β-Substituted Derivatives

Androsterone derivatives, such as 3β-hydroxy-5α-androstan-17-one derivatives (e.g., inhibitors of 17β-hydroxysteroid dehydrogenase type 3), share the 3β-hydroxyl/acetyl motif but lack the 19-nor structure and ethynyl group. These compounds exhibit anti-enzymatic activity (IC₅₀ values in the nanomolar range) but differ in application, targeting androgen metabolism disorders rather than hormonal contraception .

Functional Analogues: Enzyme Inhibitors and Progestogens

Type 3 17β-HSD Inhibitors

Compounds like 3β-peptido-3α-hydroxy-5α-androstan-17-one derivatives (e.g., from Maltais et al., 2001) inhibit 17β-HSD type 3, a key enzyme in dihydrotestosterone synthesis. While these inhibitors retain the 3β-substitution pattern, their 5α-androstane backbone and peptido modifications result in distinct steric hindrance and selectivity profiles compared to 3β,17β-diacetoxy-4-estrene .

19-Norprogestins

Norethindrone (19-nor-17α-ethynyltestosterone) and norgestimate share the 19-nor structure with 3β,17β-diacetoxy-4-estrene but lack dual acetylation. Studies show that acetyl groups in 3β,17β-diacetoxy-4-estrene enhance lipophilicity, delaying hepatic metabolism and prolonging plasma half-life by ~24 hours compared to non-acetylated 19-norprogestins .

Data Table: Key Structural and Functional Comparisons

Compound	Backbone	Substituents	Biological Activity	Key Applications
3β,17β-Diacetoxy-4-estrene	19-Nor-4-estrene	3β-acetoxy, 17β-acetoxy, 17α-ethynyl	Progestogenic, antiandrogenic	Contraceptive APIs, hormone synthesis
Ethynodiol diacetate	19-Nor-4-estrene	3β-acetoxy, 17β-acetoxy, 17α-ethynyl	High progestogenic potency	Oral contraceptives
Androsterone 3β-peptido derivatives	5α-Androstane	3β-peptido, 3α-hydroxy	17β-HSD type 3 inhibition (IC₅₀ ~50 nM)	Androgen-dependent disorders
Norethindrone	19-Nor-4-estrene	17α-ethynyl, 3-keto	Moderate progestogenic activity	Contraceptives, HRT

Research Findings and Mechanistic Insights

• Metabolic Stability: Acetylation at 3β and 17β in 3β,17β-diacetoxy-4-estrene reduces first-pass hepatic degradation, increasing bioavailability by ~40% compared to non-acetylated 19-nor steroids .
• Receptor Binding: The ethynyl group at C17 enhances binding to progesterone receptors (PR-B affinity Ki = 2.1 nM), surpassing norethindrone (Ki = 5.8 nM) .